2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride

• IUPAC Name: 2-[(8-methoxy-2-methylquinolin-4-yl)amino]phenol;hydrochloride
• InChI: InChI=1S/C17H16N2O2.ClH/c1-11-10-14(19-13-7-3-4-8-15(13)20)12-6-5-9-16(21-2)17(12)18-11;/h3-10,20H,1-2H3,(H,18,19);1H
• InChI Key: NOTZEQAUWYMEGK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC=C(C2=N1)OC)NC3=CC=CC=C3O.Cl
• Molecular Formula: C17H17ClN2O2
• Molecular Weight: 316.8 g/mol

Description

2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride, also known as MQP, is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. MQP is a quinoline derivative that has been found to have various biological and pharmacological activities.

Scientific Research Applications

2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antitumor, and antiviral activities. 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride has also been reported to have potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride has been shown to have anti-inflammatory and antioxidant properties.

Mechanism of Action

The mechanism of action of 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride is not fully understood. However, it has been proposed that 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride exerts its biological and pharmacological activities by inhibiting various enzymes and signaling pathways. 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride has been found to inhibit the activity of DNA topoisomerase II, an enzyme that is involved in DNA replication and transcription. 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride has also been shown to inhibit the activity of protein kinase C, an enzyme that is involved in cell signaling pathways.
Biochemical and physiological effects:
2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride has also been reported to inhibit cell proliferation and migration in cancer cells. Additionally, 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride has been shown to reduce oxidative stress and inflammation in various cell types.

Advantages and Limitations for Lab Experiments

2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride is also stable under normal laboratory conditions. However, there are some limitations to using 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride in lab experiments. It has low solubility in water, which can make it difficult to use in some assays. Additionally, the mechanism of action of 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride. One area of interest is the development of 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride as a potential therapeutic agent for the treatment of cancer and neurodegenerative diseases. Additional studies are needed to fully understand the mechanism of action of 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride and its potential use in these conditions. Furthermore, the development of new synthetic methods for 2-[(8-methoxy-2-methyl-4-quinolinyl)amino]phenol hydrochloride and its derivatives could lead to the discovery of novel compounds with improved biological and pharmacological activities.